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Compound of Interest

Compound Name: E7090 succinate

Cat. No.: B3324503

For Researchers, Scientists, and Drug Development Professionals: A comprehensive overview
of the proper disposal procedures for the potent FGFR inhibitor, E7090 succinate, ensuring

laboratory safety and regulatory compliance.

E7090 succinate is a potent, orally available, and selective inhibitor of FGFR1, FGFR2, and
FGFR3 tyrosine kinases, currently under investigation for its antitumor activities.[1] As with any
potent, investigational compound, adherence to strict disposal protocols is paramount to
ensure the safety of laboratory personnel and the environment. While a specific Safety Data
Sheet (SDS) for E7090 succinate is not publicly available, this guide provides a
comprehensive framework for its proper disposal based on general best practices for potent
pharmaceutical compounds used in research.

Key Characteristics of E7090 Succinate

The following table summarizes the essential information for E7090 succinate, also known as

tasurgratinib succinate.
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Property Description

5-({2-[({4-[1-(2-Hydroxyethyl)piperidin-4-
) yllphenyl}carbonyl)amino]pyridin-4-yl}oxy)-6-(2-
Chemical Name
methoxyethoxy)-N-methyl-1H-indole-1-

carboxamide butanedioate (2:3)

Potent and selective inhibitor of FGFR1,

Function
FGFR2, and FGFR3 tyrosine kinases.
U Investigational anticancer agent for research
se
and clinical trials.
Physical Form Typically a solid powder.
Solid Powder: -20°C for 12 months; 4°C for 6
Storage months. In Solvent:; -80°C for 6 months; -20°C

for 6 months.

Step-by-Step Disposal Protocol for E7090 Succinate

The disposal of E7090 succinate should be managed as a hazardous waste stream, in
accordance with the Federal Resource Conservation and Recovery Act (RCRA) and other
applicable regulations.[2][3]

1. Personal Protective Equipment (PPE): Before handling E7090 succinate for disposal,
ensure appropriate PPE is worn, including:

Safety goggles or face shield

Chemical-resistant gloves

Lab coat or protective suit

2. Waste Segregation and Collection:

Solid Waste:
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o Collect unused or expired E7090 succinate powder, as well as any grossly contaminated
items (e.g., weighing boats, contaminated wipes), in a dedicated, clearly labeled
hazardous waste container.

o The container should be compatible with the chemical properties of the compound.

e Liquid Waste:

o Solutions containing E7090 succinate should be collected in a separate, sealed, and
clearly labeled hazardous liquid waste container.

o Do not mix with other solvent waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

Sharps Waste:

o Needles, syringes, or other sharps contaminated with E7090 succinate must be disposed
of in a designated sharps container for hazardous chemical waste.

w

. Labeling of Waste Containers:

All waste containers must be labeled with a "HAZARDOUS WASTE" label.[4]

The label must include:

o The full chemical name: "E7090 succinate" or "Tasurgratinib succinate".

o The concentration and quantity of the waste.

o The date of accumulation.

o The name of the principal investigator and the laboratory contact information.[4]

4. Storage of Hazardous Waste:

o Store sealed and labeled hazardous waste containers in a designated Satellite Accumulation
Area (SAA) within the laboratory.[4]
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The SAA should be a secure area, away from general laboratory traffic, and ideally in
secondary containment.

(62}

. Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

EHS will coordinate with a licensed hazardous waste vendor for the final disposal, which is
typically high-temperature incineration.[3][4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of E7090 succinate.
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[ Start: E7090 Succinate for Disposal ]
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Caption: Workflow for the proper disposal of E7090 succinate.

Experimental Protocols

As E7090 succinate is an investigational compound, specific experimental protocols involving
its use are proprietary to the conducting research institutions. However, general laboratory
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procedures for handling potent compounds should be strictly followed. This includes the use of
a chemical fume hood or other ventilated enclosure during weighing and solution preparation to
minimize inhalation exposure. Any spills should be immediately cleaned up following
established laboratory protocols for potent compounds, which may involve the use of a
deactivating solution if one is known and available.

By adhering to these rigorous disposal procedures, researchers and laboratory personnel can
mitigate the risks associated with handling this potent investigational drug, ensuring a safe
working environment and responsible environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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